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Compound of Interest

Compound Name: Ethyl acetoacetate-d5

Cat. No.: B12403581

An In-depth Technical Guide to Ethyl Acetoacetate-d5

Abstract

Ethyl acetoacetate-d5 is the deuterated analog of ethyl acetoacetate, a key reagent and
intermediate in organic synthesis. This technical guide provides a comprehensive overview of
the chemical and physical properties of Ethyl acetoacetate-d5, detailed experimental
protocols for its analysis, and its applications, particularly within the realms of scientific
research and pharmaceutical development. The inclusion of deuterium atoms provides a
valuable tool for researchers, primarily as an internal standard for mass spectrometry-based
quantification and as a tracer in metabolic studies. This document is intended for researchers,
scientists, and drug development professionals who utilize isotopically labeled compounds in
their work.

Chemical and Physical Properties

Ethyl acetoacetate-d5, also known by its IUPAC name ethyl 3-oxo(2Hs)butanoate, is a
colorless to light yellow liquid.[1] The primary distinction from its non-deuterated counterpart is
the replacement of five hydrogen atoms with deuterium, which imparts a higher molecular
weight and unique spectroscopic properties.

General Properties
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Property Value Reference
Molecular Formula CeHsDs0s3 [1112]
Molecular Weight 135.17 g/mol [1][2]

CAS Number 55514-60-8 [1][3]
Appearance Colorless to light yellow liquid [1]

Purity >98% [31[4]
Isotopic Enrichment >98% [1]

Physicochemical Data

The following data pertains to the non-deuterated form, ethyl acetoacetate, and can be

considered approximate for the deuterated analog.

Property Value Reference
Boiling Point 180.8 °C [5]
Melting Point -45 °C [5]
Density 1.030 g/cm3 [5]

Solubility in Water

2.86 g/100 mL at 20 °C

[5]

Acidity (pKa)

10.68 in H20

[5]

Storage and Handling

For long-term stability, Ethyl acetoacetate-d5 should be stored at -20°C.[1][2] For short-term
use, storage at 2-8°C is acceptable.[3] The compound should be handled in a well-ventilated

area, and appropriate personal protective equipment should be worn.

Synthesis and Reactions

Ethyl acetoacetate is commercially synthesized by the treatment of diketene with ethanol.[5]

The classic laboratory synthesis involves the Claisen condensation of ethyl acetate.[5][6] For
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the synthesis of Ethyl acetoacetate-d5, deuterated starting materials would be required.

General Synthesis of Ethyl Acetoacetate via Claisen Condensation

Ethyl Acetate Sodium Ethoxide

Reaction

Claisen Condensation

Ethyl Acetoacetate

Click to download full resolution via product page

Caption: Synthesis of Ethyl Acetoacetate.

A key chemical property of ethyl acetoacetate is its existence as a mixture of keto and enol
tautomers.[5]
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Keto-Enol Tautomerism of Ethyl Acetoacetate-d5

Keto form

i

Enol form
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LC-MS/MS Workflow with Ethyl Acetoacetate-d5 as Internal Standard

Sample Preparation

Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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